Cas no 151657-37-3 (2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline)

2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline is a heterocyclic compound featuring a fused pyranoquinoline structure. Its unique molecular architecture, combining a pyran ring with a dihydroquinoline core, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of methyl groups at the 2- and 5-positions enhances its stability and influences its reactivity, enabling selective functionalization. This compound is particularly useful in the development of bioactive molecules due to its potential as a scaffold for drug discovery. Its well-defined structure and synthetic versatility make it suitable for applications in medicinal chemistry, where precise molecular modifications are critical. High purity and consistent quality ensure reliable performance in research and industrial settings.

2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline structure

151657-37-3 structure

Product Name:2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline

CAS No:151657-37-3

MF:C₁₄H₁₅NO

MW:213.275003671646

CID:2602309

PubChem ID:329772508

Update Time:2025-06-07

2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline Chemical and Physical Properties

Names and Identifiers

- 3,4-dihydro-2,5-dimethyl-2H-Pyrano[2,3-b]quinoline
- 2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline
- Li-Quinoline Ligand
- CC1CCC=2C(=NC3=CC=CC=C3C2C)O1
- 2,5-DIMETHYL-2H,3H,4H-PYRANO[2,3-B]QUINOLINE
- F75428
- SCHEMBL17054088
- 151657-37-3
- MDL： MFCD28053559
- Inchi： 1S/C14H15NO/c1-9-7-8-12-10(2)11-5-3-4-6-13(11)15-14(12)16-9/h3-6,9H,7-8H2,1-2H3
- InChI Key： ZENOEMLZOZWVRD-UHFFFAOYSA-N
- SMILES： O1C2C(=C(C)C3C=CC=CC=3N=2)CCC1C

Computed Properties

Exact Mass: 213.115364102 g/mol
Monoisotopic Mass: 213.115364102 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 213.27
XLogP3: 3.7
Topological Polar Surface Area: 22.1

Experimental Properties

Melting Point: 143-147 °C

2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	ALD00002-1G	Li-Quinoline Ligand	151657-37-3		1G	590.24	2021-05-17
eNovation Chemicals LLC	Y1229571-1g	2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline	151657-37-3	95%	1g	$400	2024-06-03
Ambeed	A1339646-100mg	2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline	151657-37-3	97%	100mg	$46.0	2025-02-19
Ambeed	A1339646-250mg	2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline	151657-37-3	97%	250mg	$79.0	2025-02-19
Ambeed	A1339646-1g	2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline	151657-37-3	97%	1g	$217.0	2025-02-19
eNovation Chemicals LLC	Y1229571-1g	2,5-dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline	151657-37-3	95%	1g	$200	2025-02-20
Aaron	AR01XDHZ-250mg	2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline	151657-37-3	97%	250mg	$59.00	2025-02-12
Aaron	AR01XDHZ-100mg	2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline	151657-37-3	97%	100mg	$35.00	2025-02-12
1PlusChem	1P01XD9N-100mg	2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline	151657-37-3	97%	100mg	$39.00	2024-06-20
1PlusChem	1P01XD9N-250mg	2,5-Dimethyl-3,4-dihydro-2H-pyrano[2,3-b]quinoline	151657-37-3	97%	250mg	$64.00	2024-06-20